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Compound of Interest

Compound Name: Fluometuron-desmethyl-d3

Cat. No.: B12412471

An In-depth Technical Guide to Fluometuron-desmethyl-d3

Introduction

Fluometuron is a selective phenylurea herbicide used to control annual grasses and broadleaf
weeds, primarily in cotton and sugarcane cultivation.[1][2] Its mode of action involves the
inhibition of photosynthesis.[1][2] In the environment and within organisms, fluometuron
undergoes metabolic degradation, with one of its primary metabolites being desmethyl-
fluometuron (also known as fluometuron-desmethyl).[3]

The detection and quantification of fluometuron and its metabolites are crucial for
environmental monitoring, toxicology studies, and ensuring food safety. To achieve high
accuracy and precision in these analytical measurements, especially when using sensitive
techniques like mass spectrometry, isotopically labeled internal standards are employed.
Fluometuron-desmethyl-d3 is the deuterated analog of desmethyl-fluometuron and serves as
an ideal internal standard for its quantification. The use of such standards is critical for
correcting variations in sample preparation and matrix effects during analysis.

This technical guide provides a comprehensive overview of Fluometuron-desmethyl-d3,
including its physicochemical properties in comparison to its non-labeled counterparts, a
detailed experimental protocol for its use in a typical analytical workflow, and visualizations of
the metabolic pathway of fluometuron and the analytical process.

Physicochemical Properties
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The following table summarizes the key physicochemical properties of fluometuron, its primary

metabolite desmethyl-fluometuron, and the isotopically labeled internal standard,

Fluometuron-desmethyl-d3.

Desmethyl- Fluometuron-
Property Fluometuron
fluometuron desmethyl-d3
1,1-dimethyl-3-[3- 1-methyl-3-[3- 1-(methyl-d3)-3-[3-
IUPAC Name (trifluoromethyl)phenyl  (trifluoromethyl)phenyl  (trifluoromethyl)phenyl
Jurea Jurea Jurea
CAS Number 2164-17-2[2] 3032-40-4[4] Not available
Chemical Formula C1oH11F3N20[2] CoHoF3N20[4] CoHeD3F3N20
Molecular Weight 232.20 g/mol [5] 218.18 g/mol [4] 221.20 g/mol
White crystals or ) )
Appearance Solid Solid
powder[3]
Melting Point 163-164 °C[2] Not available Not available
Solubility in Water 90 mg/L at 20 °C[2] Not available Not available

Metabolic Pathway of Fluometuron

Fluometuron is metabolized in organisms, such as plants and animals, primarily through N-

demethylation. This process involves the removal of one of the two methyl groups from the

urea side chain, leading to the formation of desmethyl-fluometuron. This is a key step in the

detoxification and degradation of the herbicide.
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Metabolic conversion of Fluometuron to Fluometuron-desmethyl.

Experimental Protocols

The following is a representative experimental protocol for the quantitative analysis of
desmethyl-fluometuron in a sample matrix (e.g., soil, water) using Fluometuron-desmethyl-d3
as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents

o Standards: Desmethyl-fluometuron, Fluometuron-desmethyl-d3
e Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (LC-MS grade)
e Reagents: Formic acid, Ammonium formate

o Sample Preparation: Solid Phase Extraction (SPE) cartridges (e.g., C18)

Standard Solution Preparation

e Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve desmethyl-fluometuron
and Fluometuron-desmethyl-d3 in methanol to prepare individual stock solutions.

o Working Standard Solutions: Prepare a series of calibration standards by serially diluting the
desmethyl-fluometuron stock solution with a suitable solvent mixture (e.g., 50:50
ACN:Water).
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Internal Standard Spiking Solution: Prepare a working solution of Fluometuron-desmethyl-
d3 at a fixed concentration (e.g., 100 ng/mL) in the same solvent mixture.

Sample Preparation (Solid Phase Extraction)

Sample Pre-treatment: Acidify water samples with formic acid. For soil samples, perform a
solvent extraction (e.g., with acetonitrile), followed by centrifugation.

SPE Cartridge Conditioning: Condition the C18 SPE cartridge with methanol followed by
water.

Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with a low percentage of organic solvent in water to remove
interferences.

Elution: Elute the analyte and internal standard with an appropriate solvent (e.g., acetonitrile
or methanol).

Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and
reconstitute in a known volume of the mobile phase. Add the internal standard spiking
solution at this stage.

LC-MS/MS Analysis

Liquid Chromatography (LC):

o Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 pum)

o Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate

o Mobile Phase B: Acetonitrile with 0.1% formic acid

o Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B
to 95% B over 10 minutes).

o Flow Rate: 0.3 mL/min
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o Injection Volume: 5 pL

o Tandem Mass Spectrometry (MS/MS):

[e]

lonization Mode: Electrospray lonization (ESI), Positive

o

Detection Mode: Multiple Reaction Monitoring (MRM)

[¢]

MRM Transitions (example):
» Desmethyl-fluometuron: Precursor ion (m/z) -> Product ion (m/z)

» Fluometuron-desmethyl-d3: Precursor ion (m/z) -> Product ion (m/z)

o

Instrument Parameters: Optimize cone voltage, collision energy, and other parameters for
maximum signal intensity.

Data Analysis

o Construct a calibration curve by plotting the ratio of the peak area of desmethyl-fluometuron
to the peak area of Fluometuron-desmethyl-d3 against the concentration of the calibration
standards.

o Quantify the amount of desmethyl-fluometuron in the samples by using the regression
equation from the calibration curve.

Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of an environmental sample
for desmethyl-fluometuron using an isotopically labeled internal standard.
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Workflow for quantitative analysis using an internal standard.
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Conclusion

Fluometuron-desmethyl-d3 is a critical tool for the accurate and precise quantification of the
fluometuron metabolite, desmethyl-fluometuron. Its use as an internal standard in analytical
methods like LC-MS/MS allows researchers and scientists to overcome challenges associated
with sample matrix effects and variations in sample preparation, leading to reliable data for
environmental monitoring, food safety assessment, and toxicological studies. The
methodologies and data presented in this guide provide a solid foundation for professionals in
the field to develop and implement robust analytical procedures for fluometuron and its
metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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